Celikalim
Celikalim
Way 120491 activates ATP-sensitive potassium channels.
Brand Name:
Vulcanchem
CAS No.:
124916-54-7
VCID:
VC0547090
InChI:
InChI=1S/C20H18F3NO4/c1-19(2)17(25)16(24-10-11-5-3-4-6-13(11)18(24)26)14-9-12(27-20(21,22)23)7-8-15(14)28-19/h3-9,16-17,25H,10H2,1-2H3/t16-,17+/m1/s1
SMILES:
CC1(C(C(C2=C(O1)C=CC(=C2)OC(F)(F)F)N3CC4=CC=CC=C4C3=O)O)C
Molecular Formula:
C20H18F3NO4
Molecular Weight:
393.4 g/mol
Celikalim
CAS No.: 124916-54-7
Cat. No.: VC0547090
Molecular Formula: C20H18F3NO4
Molecular Weight: 393.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Way 120491 activates ATP-sensitive potassium channels. |
|---|---|
| CAS No. | 124916-54-7 |
| Molecular Formula | C20H18F3NO4 |
| Molecular Weight | 393.4 g/mol |
| IUPAC Name | 2-[(3S,4R)-3-hydroxy-2,2-dimethyl-6-(trifluoromethoxy)-3,4-dihydrochromen-4-yl]-3H-isoindol-1-one |
| Standard InChI | InChI=1S/C20H18F3NO4/c1-19(2)17(25)16(24-10-11-5-3-4-6-13(11)18(24)26)14-9-12(27-20(21,22)23)7-8-15(14)28-19/h3-9,16-17,25H,10H2,1-2H3/t16-,17+/m1/s1 |
| Standard InChI Key | ZORATYFUTXFLJS-SJORKVTESA-N |
| Isomeric SMILES | CC1([C@H]([C@@H](C2=C(O1)C=CC(=C2)OC(F)(F)F)N3CC4=CC=CC=C4C3=O)O)C |
| SMILES | CC1(C(C(C2=C(O1)C=CC(=C2)OC(F)(F)F)N3CC4=CC=CC=C4C3=O)O)C |
| Canonical SMILES | CC1(C(C(C2=C(O1)C=CC(=C2)OC(F)(F)F)N3CC4=CC=CC=C4C3=O)O)C |
| Appearance | Solid powder |
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